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Compound of Interest

Compound Name: Undecanal

Cat. No.: B090771

Ensuring a safe and compliant laboratory environment necessitates the proper handling and
disposal of all chemical waste. This guide provides essential, step-by-step procedures for the
safe disposal of undecanal, tailored for researchers, scientists, and drug development
professionals.

Undecanal, a combustible liquid, is classified as a skin irritant and is toxic to aquatic life with
long-lasting effects.[1] Therefore, its disposal must be managed with strict adherence to safety
protocols and regulatory requirements to prevent harm to laboratory personnel and the
environment.[1][2]

Immediate Safety and Handling

Before beginning any disposal procedure, ensure that appropriate Personal Protective
Equipment (PPE) is worn. This includes tightly fitting safety goggles or a face shield, chemical-
resistant gloves, and suitable protective clothing.[1] In case of insufficient ventilation, a full-face
respirator should be used.[1]

Step-by-Step Disposal Protocol

The proper disposal of undecanal is a critical procedure that must be followed to prevent harm
to individuals and the environment.[1] This protocol provides clear, actionable steps for
laboratory personnel.
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» Waste Identification and Segregation: All waste containing undecanal, including the pure
substance, contaminated labware (e.g., pipettes, flasks), and spill cleanup materials, must
be identified as hazardous waste.[1] This waste must be segregated from non-hazardous
waste to prevent cross-contamination and ensure proper disposal.[3][4] Do not mix
undecanal waste with other chemical waste streams unless compatibility has been
confirmed.[4]

» Containment: Collect all undecanal waste in a designated, compatible, and properly sealed
container.[1][3] The container must be clearly labeled as "Hazardous Waste: Undecanal”
and should be kept closed at all times except when adding waste.[1][5][6] Containers should
not be filled beyond the neck to allow for expansion.[4]

o Storage: Store the hazardous waste container in a designated Satellite Accumulation Area
(SAA).[4][6] This area must be at or near the point of generation and should be inspected
weekly for any signs of leakage.[4] Ensure that the storage area is away from heat sources,
sunlight, and incompatible materials.[3][7][8]

o Disposal Request: Once the container is full or within the time limits specified by your
institution's policy (e.g., six months for opened containers), contact your institution's
Environmental Health and Safety (EHRS) or a licensed hazardous waste disposal contractor
for pick-up.[5][6] Do not attempt to dispose of undecanal down the drain or in regular trash.

[31(51€]

» Spill Management: In the event of a spill, contain the spillage and absorb it with an inert
material such as sand or vermiculite.[2][8] The absorbent material and any contaminated soil
should be collected into the designated hazardous waste container.[1] Ventilate the affected
area.[9]

o Empty Container Disposal: A container that has held undecanal is also considered
hazardous waste and should be handled in the same way as the substance itself.[9]
However, if the container is "empty" according to regulatory definitions (e.g., all possible
contents have been removed), it may be possible to dispose of it as regular trash after
defacing any hazardous waste labels and removing the cap.[5] Consult your institution's
specific guidelines for empty container management.

Quantitative Data for Undecanal
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For quick reference, the following table summarizes key quantitative data for undecanal.

Property Value
Molecular Formula C11H220
Molecular Weight 170.29 g/mol
CAS Number 112-44-7

Physical State

Colorless liquid

Boiling Point 103°C at 10 mmHg
Flash Point 100°C (212°F)[1]
Specific Gravity 0.829[8]

Vapor Pressure

0.039 mmHg at 25°C[1]

Undecanal Disposal Workflow

The following diagram illustrates the decision-making process and necessary steps for the

proper disposal of undecanal waste in a laboratory setting.
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Caption: A flowchart outlining the key steps for the proper disposal of undecanal waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

